
Application Notes and Protocols: Adsorption of
Reactive Orange 16 onto Activated Carbon

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reactive Orange 16

Cat. No.: B1207558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

adsorption of Reactive Orange 16 (RO16), an anionic azo dye, onto activated carbon. The

information compiled is based on a comprehensive review of scientific literature and is intended

to guide researchers in setting up and conducting similar experiments.

Introduction
Reactive Orange 16 is a widely used dye in the textile industry, and its release into wastewater

poses significant environmental concerns due to its color, toxicity, and low biodegradability.[1]

[2] Adsorption using activated carbon is a highly effective and widely studied method for the

removal of such dyes from aqueous solutions, owing to the high surface area and porous

structure of the adsorbent.[3][4][5] This document outlines the key experimental procedures,

data analysis, and characterization techniques relevant to the study of RO16 adsorption on

activated carbon.

Experimental Protocols
Preparation of Activated Carbon
Activated carbon can be prepared from a variety of carbonaceous precursors. The general

procedure involves two main steps: carbonization and activation.
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Protocol: Preparation of Activated Carbon from Biomass Precursors (e.g., Rice Husk, Coconut

Flowers)

Washing and Drying: Thoroughly wash the raw biomass material with distilled water to

remove any dirt and soluble impurities. Dry the washed material in an oven at 100-110°C for

24 hours.

Carbonization: Place the dried biomass in a muffle furnace and heat it to a temperature

range of 400-700°C for 1-2 hours in the absence of air (e.g., under a nitrogen atmosphere) to

produce char.

Activation:

Physical Activation: The char is activated by gasifying agents like steam, carbon dioxide,

or air at high temperatures (600-900°C).

Chemical Activation: Impregnate the char with an activating agent such as phosphoric acid

(H₃PO₄), zinc chloride (ZnCl₂), or potassium hydroxide (KOH). The impregnated material

is then heated in an inert atmosphere at a temperature range of 400-800°C for a specific

duration.

Washing and Drying: After activation, wash the activated carbon thoroughly with distilled

water to remove any remaining activating agent and other impurities until the pH of the

washing water becomes neutral. Dry the final activated carbon product in an oven at 110°C

for several hours.

Sieving: Grind and sieve the activated carbon to obtain a uniform particle size for adsorption

experiments.

Characterization of Activated Carbon
Characterization of the activated carbon is crucial to understand its physical and chemical

properties, which in turn determine its adsorption performance.

Scanning Electron Microscopy (SEM): To observe the surface morphology and porous

structure of the activated carbon.
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X-ray Diffraction (XRD): To determine the crystalline or amorphous nature of the carbon

material.

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present on

the surface of the activated carbon, which can play a role in the adsorption process.

Brunauer-Emmett-Teller (BET) Analysis: To determine the specific surface area, pore

volume, and pore size distribution of the activated carbon.

Batch Adsorption Experiments
Batch adsorption studies are performed to evaluate the adsorption capacity of the activated

carbon and to study the effects of various experimental parameters.

Protocol: Batch Adsorption of Reactive Orange 16

Preparation of Stock Solution: Prepare a stock solution of Reactive Orange 16 (e.g., 1000

mg/L) by dissolving a known weight of the dye in distilled water. Prepare working solutions of

desired concentrations by diluting the stock solution.

Adsorption Experiment:

In a series of flasks, add a known amount of activated carbon (adsorbent dose) to a fixed

volume of RO16 solution of a specific initial concentration.

Adjust the pH of the solutions to the desired value using dilute HCl or NaOH.

Agitate the flasks in a shaker at a constant speed and temperature for a predetermined

period (contact time).

Analysis:

After agitation, separate the activated carbon from the solution by centrifugation or

filtration.

Determine the final concentration of RO16 in the supernatant using a UV-Visible

spectrophotometer at the wavelength of maximum absorbance for the dye.
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Calculation of Adsorption Capacity: The amount of RO16 adsorbed per unit mass of

activated carbon at equilibrium (qₑ, mg/g) can be calculated using the following equation:

qₑ = (C₀ - Cₑ) * V / W

where:

C₀ is the initial concentration of RO16 (mg/L)

Cₑ is the equilibrium concentration of RO16 (mg/L)

V is the volume of the solution (L)

W is the mass of the activated carbon (g)

Data Presentation
The following tables summarize the quantitative data from various studies on the adsorption of

Reactive Orange 16 onto different types of activated carbon.

Table 1: Adsorption Isotherm Parameters for Reactive Orange 16

Activated
Carbon Source

Isotherm
Model

qₘ (mg/g) R² Reference

Ananas comosus

leaves
Langmuir 147.05 -

Rice husk ash Langmuir - 0.983

Brazil nut husk Langmuir 154.8 -

Solanum Torvum

stems
Langmuir - -

Coconut flowers Langmuir - -

Table 2: Adsorption Kinetic Parameters for Reactive Orange 16
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Activated
Carbon Source

Kinetic Model k₂ (g/mg·min) R² Reference

Rice husk ash
Pseudo-second-

order
0.0216 -

Ananas comosus

leaves

Pseudo-second-

order
- -

Brazil nut husk
Pseudo-second-

order
- -

Solanum Torvum

stems

Pseudo-second-

order
- -

Coconut flowers
Pseudo-second-

order
- -

Table 3: Thermodynamic Parameters for Reactive Orange 16 Adsorption

Activated
Carbon
Source

ΔG°
(kJ/mol)

ΔH°
(kJ/mol)

ΔS°
(J/mol·K)

Nature of
Adsorption

Reference

Ananas

comosus

leaves

Negative - - Spontaneous

Solanum

Torvum

stems

- Positive - Endothermic

Coconut

flowers
Negative Positive Positive

Spontaneous

and

Endothermic

Visualization of Experimental Workflow and
Concepts
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The following diagrams illustrate the key processes and relationships in the study of RO16

adsorption.
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Caption: Experimental workflow for the adsorption of Reactive Orange 16 onto activated

carbon.
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Caption: Key parameters influencing the adsorption capacity of activated carbon for Reactive
Orange 16.
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Caption: Modeling approaches for analyzing the adsorption of Reactive Orange 16.

Conclusion
The adsorption of Reactive Orange 16 onto activated carbon is a complex process influenced

by numerous factors. The protocols and data presented herein provide a foundational

framework for researchers to design and interpret their experiments. The optimal conditions for

adsorption are often dependent on the specific characteristics of the activated carbon used and

the composition of the wastewater. Therefore, systematic investigation of the parameters

discussed is essential for developing efficient and effective dye removal processes. The

Langmuir isotherm and pseudo-second-order kinetic models have been frequently reported to

best describe the adsorption of RO16 on various activated carbons, suggesting a monolayer

adsorption process where the rate-limiting step may be chemisorption. Thermodynamic studies

often indicate that the adsorption is a spontaneous process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1207558?utm_src=pdf-body
https://www.benchchem.com/product/b1207558?utm_src=pdf-body
https://www.benchchem.com/product/b1207558?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207558?utm_src=pdf-body
https://www.benchchem.com/product/b1207558?utm_src=pdf-body
https://www.benchchem.com/product/b1207558?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. tandfonline.com [tandfonline.com]

2. researchpublish.com [researchpublish.com]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: Adsorption of Reactive
Orange 16 onto Activated Carbon]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207558#adsorption-of-reactive-orange-16-onto-
activated-carbon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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